Cas no 1402931-94-5 (7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one(WXC04993))

• Product Name: 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one(WXC04993)
• CAS No: 1402931-94-5
• MF: C₂₃H₁₇BrO₅
• MW: 453.282086133957
• CID: 4594461
• Update Time: 2025-10-22

7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one(WXC04993) Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one(WXC04993)
• 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one

• Inchi： 1S/C23H17BrO5/c1-27-18-11-17(28-13-14-5-3-2-4-6-14)12-19-20(18)21(25)22(26)23(29-19)15-7-9-16(24)10-8-15/h2-12,26H,13H2,1H3
• InChI Key： MQDQCVNBUXBMIN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)OC2=CC(OCC3=CC=CC=C3)=CC(OC)=C2C(=O)C=1O

Additional information on 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one(WXC04993)

Exploring the Potential of 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one (WXC04993) in Modern Research

The compound 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one, with CAS No 1402931-94-5, is a synthetic flavonoid derivative that has garnered significant attention in pharmaceutical and biochemical research. Known by its product name WXC04993, this molecule is part of a growing class of chromen-4-one derivatives studied for their potential therapeutic applications. Researchers are particularly interested in its structural features, including the benzyloxy and 4-bromophenyl substituents, which contribute to its unique biochemical properties.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. WXC04993 aligns with this trend, as its chromen-4-one core is a scaffold frequently explored for anti-inflammatory, antioxidant, and kinase-modulating activities. The presence of the hydroxy and methoxy groups further enhances its potential as a candidate for targeting oxidative stress-related pathways, a hot topic in aging and neurodegenerative disease research.

One of the most searched questions in the field is: "What are the applications of chromen-4-one derivatives in medicine?" This reflects the growing curiosity about flavonoid-based therapeutics. WXC04993 exemplifies this interest, as its 4-bromophenyl moiety may improve binding affinity to specific protein targets, making it a valuable tool for studying signal transduction pathways. Additionally, its benzyloxy group could influence solubility and bioavailability, critical factors in drug development.

The rise of AI-driven drug discovery has also put compounds like WXC04993 in the spotlight. Computational models often prioritize molecules with modular structures, and the chromen-4-one framework fits this criterion. Researchers are leveraging machine learning to predict the interactions of such compounds with biological targets, accelerating the identification of promising candidates. This synergy between synthetic chemistry and AI is a key focus area in 2024, as highlighted by numerous scientific conferences and publications.

Another trending topic is the exploration of natural product-inspired synthesis. While WXC04993 is a synthetic compound, its design draws inspiration from naturally occurring flavonoids, which are renowned for their health benefits. This connection resonates with consumers and scientists alike, as evidenced by frequent searches for "synthetic vs. natural flavonoids" and "bioactive compound optimization." The compound’s 3-hydroxy-5-methoxy substitution pattern mirrors motifs found in plant-derived antioxidants, bridging the gap between traditional medicine and modern pharmacology.

From a technical perspective, CAS No 1402931-94-5 represents a meticulously characterized compound with documented purity and stability profiles. These attributes are essential for reproducibility in research, a pillar of scientific integrity. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies often seek well-defined molecules like WXC04993 to ensure reliable data generation. Its bromophenyl group also offers opportunities for further functionalization, a strategy commonly employed in medicinal chemistry to optimize lead compounds.

In conclusion, 7-(benzyloxy)-2-(4-bromophenyl)-3-hydroxy-5-methoxy-4H-chromen-4-one (WXC04993) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to mechanistic studies—make it a compelling subject for ongoing research. As the scientific community continues to explore chromen-4-one derivatives, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing our understanding of complex biological systems.